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Compound of Interest

1-Methoxy-2-methyl-1-propene-1-
Compound Name: |
o

Cat. No.: B065155

Notice: Comprehensive experimental and biological data for 1-Methoxy-2-methyl-1-propene-
1-ol is not readily available in the public domain. This guide summarizes the existing
fundamental chemical information.

Molecular Structure and Properties

1-Methoxy-2-methyl-1-propene-1-ol, with the CAS number 187809-34-3, is a small organic
molecule.[1][2] Its chemical structure consists of a three-carbon propene backbone with a
methoxy group (-OCH3) and a hydroxyl group (-OH) attached to the first carbon (C1) of the
double bond, and two methyl groups (-CH3) attached to the second carbon (C2).

The IUPAC name for this compound is 1-methoxy-2-methylprop-1-en-1-ol.[1]
Molecular Formula: CsH1002[1][2]
Canonical SMILES: CC(=C(O)OC)C[1]

Molecular Weight: 102.133 g/mol [1][2]

Structural Diagram

Caption: 2D structure of 1-Methoxy-2-methyl-1-propene-1-ol.

Physicochemical Data
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A summary of the computed physicochemical properties of 1-Methoxy-2-methyl-1-propene-1-
ol is provided in the table below.[1] It is important to note that these are predicted values and
have not been experimentally verified in published literature.

Property Value Source
Molecular Weight 102.133 g/mol [11[2]
XLogP3-AA 1.5 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 2 [1]
Exact Mass 102.068079557 [1]
Monoisotopic Mass 102.068079557 [1]
Topological Polar Surface Area  29.5 A2 [1]
Heavy Atom Count 7 [1]
Complexity 80.1 [1]

Experimental Data and Protocols

Despite extensive searches, no detailed experimental protocols for the synthesis or
characterization of 1-Methoxy-2-methyl-1-propene-1-ol have been found in publicly
accessible scientific literature. Furthermore, there is no available information regarding its
biological activity, signaling pathways, or its potential applications in drug development.

The search for this specific molecule often leads to information on structurally similar but
distinct compounds, such as 1-Methoxy-2-propanol. This related compound has a significant
body of available data, including synthesis protocols, safety information, and various industrial
applications. It is crucial for researchers to distinguish between these compounds to avoid
confusion.
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Visualization of Workflows and Pathways

Due to the lack of experimental and biological data for 1-Methoxy-2-methyl-1-propene-1-ol, it
IS not possible to generate diagrams for signaling pathways or experimental workflows as
requested.

Conclusion

1-Methoxy-2-methyl-1-propene-1-ol is a chemically defined entity with basic properties
available from computational databases. However, there is a notable absence of published
experimental research on this compound. For researchers, scientists, and drug development
professionals, this indicates that the synthesis, characterization, and biological evaluation of
this molecule represent a novel area of investigation. Any future work on this compound would
require the development and documentation of these fundamental experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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